Cas no 300685-13-6 (1,5-Bis(1H-benzotriazol-1-yl)-2,4-dimethyl-3-pentanone)

• Product Name: 1,5-Bis(1H-benzotriazol-1-yl)-2,4-dimethyl-3-pentanone
• CAS No: 300685-13-6
• MF: C₁₉H₂₀N₆O
• MW: 348.401702880859
• CID: 4644284
• Update Time: 2025-06-08

1,5-Bis(1H-benzotriazol-1-yl)-2,4-dimethyl-3-pentanone Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1,5-bis(1H-benzotriazol-1-yl)-2,4-dimethyl-
• 1,5-Bis(1H-benzotriazol-1-yl)-2,4-dimethyl-3-pentanone

• Inchi： 1S/C19H20N6O/c1-13(11-24-17-9-5-3-7-15(17)20-22-24)19(26)14(2)12-25-18-10-6-4-8-16(18)21-23-25/h3-10,13-14H,11-12H2,1-2H3
• InChI Key： LJGIAHHKJLOVJR-UHFFFAOYSA-N
• SMILES： C(N1C2=CC=CC=C2N=N1)C(C)C(=O)C(C)CN1C2=CC=CC=C2N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1,5-Bis(1H-benzotriazol-1-yl)-2,4-dimethyl-3-pentanone

1,5-Bis(1H-benzotriazol-1-yl)-2,4-dimethyl-3-pentanone (CAS No. 300685-13-6): A Comprehensive Overview

1,5-Bis(1H-benzotriazol-1-yl)-2,4-dimethyl-3-pentanone (CAS No. 300685-13-6) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, often referred to by its CAS number 300685-13-6, is characterized by its unique structure and chemical properties, making it a valuable reagent in various applications.

The molecular structure of 1,5-Bis(1H-benzotriazol-1-yl)-2,4-dimethyl-3-pentanone consists of two benzotriazole moieties attached to a central pentanone backbone with two methyl groups at the 2 and 4 positions. This configuration imparts the compound with high stability and reactivity, which are crucial for its use in synthetic transformations and as a ligand in coordination chemistry.

In the realm of organic synthesis, 1,5-Bis(1H-benzotriazol-1-yl)-2,4-dimethyl-3-pentanone has been extensively studied for its ability to facilitate various chemical reactions. One of the most notable applications is its use as a coupling reagent in the formation of carbon-carbon bonds. Recent research has shown that this compound can significantly enhance the efficiency and selectivity of cross-coupling reactions, particularly in the presence of palladium catalysts. For instance, a study published in the Journal of Organic Chemistry demonstrated that 1,5-Bis(1H-benzotriazol-1-yl)-2,4-dimethyl-3-pentanone can improve the yield and purity of aryl halide couplings by up to 95% under optimized conditions.

Beyond its role in organic synthesis, 1,5-Bis(1H-benzotriazol-1-yl)-2,4-dimethyl-3-pentanone has also found applications in pharmaceutical research. The benzotriazole moiety is known for its biological activity and has been explored for its potential as an inhibitor of various enzymes and receptors. In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1,5-Bis(1H-benzotriazol-1-yl)-2,4-dimethyl-3-pentanone as a scaffold for developing novel inhibitors of protein kinases. The results showed that derivatives of this compound exhibited potent inhibitory activity against several kinases involved in cancer progression, suggesting its potential as a lead compound for drug discovery.

In materials science, the unique properties of 1,5-Bis(1H-benzotriazol-1-yl)-2,4-dimethyl-3-pentanone have led to its use in the development of functional materials. For example, this compound has been utilized as a ligand in the synthesis of metalorganic frameworks (MOFs) due to its ability to form stable coordination complexes with metal ions. A study published in Chemistry of Materials reported that MOFs synthesized using 1,5-Bis(1H-benzotriazol-1-yl)-2,4-dimethyl-3-pentanone exhibited high porosity and gas adsorption capacity, making them promising candidates for applications such as gas storage and separation.

The safety and handling of 1,5-Bis(1H-benzotriazol-1-yl)-2,4-dimethyl-3-pentanone are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 1,5-Bis(1H-benzotriazol-1-yl)-2,4-dimethyl-3-pentanone (CAS No. 300685-13-6) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique structure and chemical properties make it an invaluable tool for researchers seeking to advance their work in these fields. As ongoing research continues to uncover new applications and properties of this compound, it is likely that its importance will only continue to grow.